3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide

• IUPAC Name: 3-methyl-1-[(4-nitrophenyl)methoxy]-4-oxidoquinoxalin-4-ium-2-one
• InChI: InChI=1S/C16H13N3O5/c1-11-16(20)18(15-5-3-2-4-14(15)17(11)21)24-10-12-6-8-13(9-7-12)19(22)23/h2-9H,10H2,1H3
• InChI Key: QXXPNEGHVSTQPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=[N+](C2=CC=CC=C2N(C1=O)OCC3=CC=C(C=C3)[N+](=O)[O-])[O-]
• Molecular Formula: C16H13N3O5
• Molecular Weight: 327.29 g/mol

Description

3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide (NBQX) is a potent and selective antagonist of the ionotropic glutamate receptor, specifically the AMPA receptor. The compound has been extensively studied for its potential therapeutic applications in various neurological diseases.

Mechanism of Action

3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide acts as a competitive antagonist of the AMPA receptor, blocking the binding of glutamate to the receptor and preventing the influx of calcium ions into the cell. This inhibition of calcium influx is thought to be responsible for the neuroprotective effects of 3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide.
Biochemical and Physiological Effects:
3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been shown to have a variety of effects on the central nervous system, including reducing excitotoxicity, decreasing neuronal death, and improving cognitive function. It has also been shown to have anti-inflammatory effects and to modulate neurotransmitter release.

Advantages and Limitations for Lab Experiments

One of the main advantages of 3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide is its high selectivity for the AMPA receptor, which allows for more precise targeting of this receptor in experimental studies. However, its potency can also be a limitation, as high concentrations of 3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide can lead to non-specific effects on other ion channels and receptors.

Future Directions

There are many potential future directions for research on 3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide, including further investigation of its neuroprotective effects in various neurological disorders, as well as its potential as a therapeutic agent in these diseases. Additionally, there is interest in developing more selective AMPA receptor antagonists with improved pharmacokinetic properties for use in clinical settings.

Scientific Research Applications

3-methyl-1-[(4-nitrobenzyl)oxy]-2(1H)-quinoxalinone 4-oxide has been widely used in scientific research to study the role of AMPA receptors in various neurological disorders such as epilepsy, stroke, and neurodegenerative diseases. It has been shown to have neuroprotective effects in animal models of stroke and traumatic brain injury.